Cas no 1785211-59-7 (n-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine)

• Product Name: n-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine
• CAS No: 1785211-59-7
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 5760123
• PubChem ID: 84770933
• Update Time: 2025-05-26

n-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1785211-59-7
• EN300-1830893
• n-[(3,5-difluoro-2-methoxyphenyl)methyl]hydroxylamine
• n-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine

• Inchi： 1S/C8H9F2NO2/c1-13-8-5(4-11-12)2-6(9)3-7(8)10/h2-3,11-12H,4H2,1H3
• InChI Key： GJJQCOFHTDJVSQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CNO)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Additional information on n-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine

Introduction to N-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine (CAS No. 1785211-59-7)

N-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine is a specialized organic compound with the chemical formula C₉H₁₀F₂NO. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The presence of both fluoro and methoxy substituents in its aromatic ring enhances its reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound is primarily of interest in the development of novel therapeutic agents. Its molecular structure, characterized by a hydroxylamine moiety attached to a benzene ring substituted with fluoro and methoxy groups, suggests potential applications in drug discovery. Specifically, the fluoro group can influence metabolic stability and binding affinity, while the methoxy group can enhance solubility and bioavailability. These features make N-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The fluorine atom can modulate the electronic properties of the molecule, leading to improved binding to biological targets. For instance, studies have shown that fluorine substitution can increase the metabolic stability of drugs by resisting oxidative degradation. This property is particularly valuable in the development of long-acting pharmaceuticals that require minimal dosing frequency.

The hydroxylamine functional group in N-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine also plays a crucial role in its potential applications. Hydroxylamine derivatives are known for their reactivity and ability to participate in various chemical transformations. These transformations can be harnessed to synthesize more complex molecules with tailored biological activities. For example, hydroxylamine groups can be oxidized to form nitro compounds or reduced to form amines, providing versatile synthetic pathways.

Recent research has highlighted the importance of fluorinated hydroxylamine derivatives in the development of antiviral and anticancer agents. The combination of fluoro and hydroxylamine functionalities can lead to compounds with enhanced efficacy and selectivity. For instance, studies have demonstrated that certain fluorinated hydroxylamines exhibit potent inhibitory effects against viral proteases, making them attractive candidates for antiviral drug development.

The synthesis of N-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine involves multi-step organic reactions that require careful optimization. The introduction of fluoro and methoxy groups into the aromatic ring typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These reactions must be carefully controlled to ensure high yield and purity. Additionally, protecting group strategies may be employed to prevent unwanted side reactions during synthesis.

In conclusion, N-[(3,5-Difluoro-2-methoxyphenyl)methyl]hydroxylamine (CAS No. 1785211-59-7) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for the synthesis of novel therapeutic agents. The presence of fluoro and methoxy substituents enhances its reactivity and biological activity, while the hydroxylamine moiety provides versatile synthetic opportunities. Further research is warranted to fully explore its applications in drug discovery and development.